Cas no 849235-68-3 (4-({[4-(Pyridin-3-yl)pyrimidin-2-yl]amino}methyl)benzoic acid)

• Product Name: 4-({[4-(Pyridin-3-yl)pyrimidin-2-yl]amino}methyl)benzoic acid
• CAS No: 849235-68-3
• MF: C₁₇H₁₄N₄O₂
• MW: 306.31866312027
• MDL: MFCD20528157
• CID: 1069680
• PubChem ID: 59736947
• Update Time: 2025-04-20

4-({[4-(Pyridin-3-yl)pyrimidin-2-yl]amino}methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({[4-(Pyridin-3-yl)pyrimidin-2-yl]amino}methyl)benzoic acid
• 4-(([4-(pyridin-3-yl)pyrimidin-2-yl]amino)methyl)benzoic acid
• 4-((4-(propoxy)phenyl)sulfonyl)phenol
• 4-n-propoxy-4'-hydroxydiphenyl sulfone
• Phenol,4-[(4-propoxyphenyl)sulfonyl]
• CS-0322340
• SCHEMBL1067828
• AKOS016028499
• WTKURPVKNVDIFM-UHFFFAOYSA-N
• W19338
• 849235-68-3
• 4-[[(4-pyridin-3-ylpyrimidin-2-yl)amino]methyl]benzoic acid
• SB18355
• 4-[(4-Pyridin-3-yl-pyrimidin-2-ylamino)-methyl]-benzoic acid
• 4-(((4-(pyridin-3-yl)pyrimidin-2-yl)amino)methyl)benzoic acid
• 4-(((4-(pyridin-3-yl)pyrimidin-2-yl)amino)methyl)benzoicacid
• BH-0037
• DB-184430
• 4-[[[4-(3-Pyridinyl)-2-pyrimidinyl]amino]methyl]benzoic acid

• MDL： MFCD20528157
• Inchi： 1S/C17H14N4O2/c22-16(23)13-5-3-12(4-6-13)10-20-17-19-9-7-15(21-17)14-2-1-8-18-11-14/h1-9,11H,10H2,(H,22,23)(H,19,20,21)
• InChI Key： WTKURPVKNVDIFM-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)CNC1N=CC=C(C2C=NC=CC=2)N=1)=O

Computed Properties

• Exact Mass: 306.11200
• Monoisotopic Mass: 306.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 88Ų

Experimental Properties

• PSA: 88.00000
• LogP: 2.92190